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For Researchers, Scientists, and Drug Development Professionals

Abstract
Sannamycin C is a member of the aminoglycoside class of antibiotics, naturally produced by

the bacterium Streptomyces sannanensis. This document provides a detailed overview of the

chemical structure, physicochemical properties, and biological activity of Sannamycin C. It is

intended to serve as a technical resource for researchers and professionals involved in

antibiotic research and development. While comprehensive data for Sannamycin C is limited

in publicly accessible literature, this guide consolidates available information and draws

comparisons with the broader class of aminoglycoside antibiotics where relevant.

Chemical Structure and Properties
Sannamycin C is an aminoglycoside antibiotic composed of a 6-N-methylpurpurosamine C

moiety and a 2-deoxy-3-epi-fortamine unit[1]. Its chemical identity has been established

through physicochemical characterization.
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Identifier Value

IUPAC Name

3-amino-2-[3-amino-6-

(methylaminomethyl)oxan-2-yl]oxy-5-methoxy-6-

(methylamino)cyclohexan-1-ol

Molecular Formula C₁₅H₃₂N₄O₄

SMILES
CNCC1CCC(C(O1)OC2C(CC(C(C2O)NC)OC)N

)N

Molecular Weight 332.44 g/mol

CAS Number 76497-51-3

Synonyms
Sannamycin B, Istamycin A₀, Antibiotic KA

7038VI, Antibiotic KA 7038III

Physicochemical Properties
Detailed experimental data on the physicochemical properties of Sannamycin C are not

readily available. The following table includes computed properties from publicly available

databases.

Property Value Source

XLogP3 -2.4 PubChem

Hydrogen Bond Donor Count 5 PubChem

Hydrogen Bond Acceptor

Count
8 PubChem

Rotatable Bond Count 6 PubChem

Exact Mass 332.24235551 PubChem

Monoisotopic Mass 332.24235551 PubChem

Topological Polar Surface Area 124 Å² PubChem

Heavy Atom Count 23 PubChem
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Chemical Structure Diagram

2-deoxy-3-epi-fortamine

6-N-methylpurpurosamine C

C C

O
OH

C

N
NH(CH₃)

C

C
OCH₃

C

N
NH₂

C

O

C

H

H

H

H₃

H₃

O

C

C C

N
NH₂

C

C C
CH₂NH(CH₃)

N

C

H₂

H

H₃

Click to download full resolution via product page

Figure 1: 2D representation of the chemical structure of Sannamycin C.

Experimental Protocols
Detailed, step-by-step experimental protocols for the isolation, purification, and synthesis of

Sannamycin C are not extensively detailed in the available literature. However, general

methodologies can be inferred from studies on Sannamycin and other aminoglycosides.

Isolation and Purification
Sannamycin C is produced by the fermentation of Streptomyces sannanensis KC-7038[1]. A

general workflow for its isolation from the culture broth would likely involve the following steps:
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1. Fermentation of S. sannanensis

2. Centrifugation to separate broth and mycelia

3. Adsorption of supernatant onto cation-exchange resin

4. Elution with an acidic or salt solution

5. Column chromatography (e.g., silica gel, Sephadex)

6. Further purification (e.g., HPLC)

7. Physicochemical characterization

Click to download full resolution via product page

Figure 2: Generalized workflow for the isolation of Sannamycin C.

A study on a strain of Streptomyces sannanensis isolated from Loktak Lake of Manipur, India,

utilized ethyl acetate for the extraction of antimicrobial compounds, followed by purification

using thin-layer chromatography[2].
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While a total synthesis for Sannamycin C has not been explicitly published, enantioselective

total syntheses of the related compounds Sannamycin A and B have been reported. These

complex syntheses provide a potential framework for the chemical synthesis of Sannamycin
C.

Spectroscopic Data
Although the literature confirms that physicochemical characterization of Sannamycin C was

performed, specific NMR and mass spectrometry data are not readily available.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Detailed ¹H and ¹³C NMR data for Sannamycin C have not been published. For related

aminoglycoside antibiotics, NMR spectroscopy is crucial for elucidating the stereochemistry

and connectivity of the sugar and aminocyclitol rings.

Mass Spectrometry (MS)
The molecular formula of Sannamycin C was determined through mass spectroscopic

measurements. The fragmentation patterns of aminoglycosides in mass spectrometry are

complex and can involve glycosidic bond cleavages and rearrangements within the sugar and

aminocyclitol moieties.

Biological Activity and Mechanism of Action
Antibacterial Spectrum
The 4-N-glycyl derivative of Sannamycin C has shown inhibitory activity against both Gram-

positive and Gram-negative bacteria, including strains resistant to other aminoglycosides[1].

Quantitative Data
Specific Minimum Inhibitory Concentration (MIC) values for Sannamycin C are limited in the

literature. The following table presents available data, though it is important to note that

variations in experimental conditions can affect these values.
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Organism MIC (µg/mL) Reference

Pseudomonas aeruginosa 16
The Journal of Antibiotics

(1980)

Staphylococcus aureus MTCC

96
0.5 BMC Microbiology (2014)

Staphylococcus aureus

(clinical isolate)
0.5 BMC Microbiology (2014)

Mycobacterium smegmatis

MTCC 6
3.0 BMC Microbiology (2014)

Bacillus circulans MTCC 8074 3.0 BMC Microbiology (2014)

*Note: These values are for an antimicrobial agent produced by Streptomyces sannanensis

strain SU118, which may or may not be identical to Sannamycin C.

Mechanism of Action
As an aminoglycoside, Sannamycin C is presumed to exert its antibacterial effect by inhibiting

protein synthesis in bacteria. The general mechanism for aminoglycosides involves binding to

the 30S ribosomal subunit. This interaction interferes with the translation process, leading to

the production of non-functional or truncated proteins, which ultimately results in bacterial cell

death.

The binding of aminoglycosides to the A-site of the 16S rRNA within the 30S ribosomal subunit

is a key step in their mechanism of action[3]. This binding can cause misreading of the mRNA

codon, leading to the incorporation of incorrect amino acids into the growing polypeptide chain.

Additionally, aminoglycosides can inhibit the translocation of the ribosome along the mRNA,

further disrupting protein synthesis.
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Figure 3: Generalized mechanism of action for aminoglycoside antibiotics.
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Conclusion
Sannamycin C is a noteworthy aminoglycoside antibiotic with potential activity against a range

of bacteria. While its fundamental chemical structure is known, a comprehensive understanding

of its biological activity and therapeutic potential requires further investigation. Detailed studies

on its synthesis, full spectroscopic characterization, and a broader evaluation of its

antimicrobial spectrum are warranted to fully elucidate its place in the landscape of antibiotic

drug development. This guide provides a foundational summary of the current knowledge on

Sannamycin C, highlighting areas where further research is needed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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